Cas no 56384-59-9 (1(2H)-Naphthalenone, 2-bromo-3,4-dihydro-, oxime)

1(2H)-Naphthalenone, 2-bromo-3,4-dihydro-, oxime structure
56384-59-9 structure
Product Name:1(2H)-Naphthalenone, 2-bromo-3,4-dihydro-, oxime
CAS No:56384-59-9
MF:C10H10BrNO
MW:240.09650182724
CID:1602297
PubChem ID:71444710
Update Time:2025-04-21

1(2H)-Naphthalenone, 2-bromo-3,4-dihydro-, oxime Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Naphthalenone, 2-bromo-3,4-dihydro-, oxime
    • N-(2-bromo-3,4-dihydro-2H-naphthalen-1-ylidene)hydroxylamine
    • 2-Brom-1-hydroximino-1,2,3,4-tetrahydro-naphthalin
    • 2-Brom-1-oximino-tetralin
    • 2-Brom-3,4-dihydro-2H-naphthalin-1-on-oxim
    • 2-bromo-3,4-dihydro-2H-naphthalen-1-one oxime
    • DTXSID70853469
    • N-(2-Bromo-3,4-dihydronaphthalen-1(2H)-ylidene)hydroxylamine
    • 56384-59-9
    • Inchi: 1S/C10H10BrNO/c11-9-6-5-7-3-1-2-4-8(7)10(9)12-13/h1-4,9,13H,5-6H2
    • InChI Key: QVJDMAHGIQELJJ-UHFFFAOYSA-N
    • SMILES: BrC1C(C2C=CC=CC=2CC1)=NO

Computed Properties

  • Exact Mass: 238.99500
  • Monoisotopic Mass: 238.99458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.2
  • Topological Polar Surface Area: 32.6Ų

Experimental Properties

  • PSA: 32.59000
  • LogP: 2.57460

1(2H)-Naphthalenone, 2-bromo-3,4-dihydro-, oxime Production Method

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